3-cyclopropyl-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]-1-methyl-1H-pyrazol-5-amine

• Molecular Formula: C14H22ClN5
• Molecular Weight: 295.81 g/mol
• IUPAC Name: 5-cyclopropyl-2-methyl-N-[(2-propan-2-ylpyrazol-3-yl)methyl]pyrazol-3-amine;hydrochloride
• InChI: InChI=1S/C14H21N5.ClH/c1-10(2)19-12(6-7-16-19)9-15-14-8-13(11-4-5-11)17-18(14)3;/h6-8,10-11,15H,4-5,9H2,1-3H3;1H
• InChI Key: PAVWWVMRIKGBGO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=CC=N1)CNC2=CC(=NN2C)C3CC3.Cl

Description

3-cyclopropyl-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]-1-methyl-1H-pyrazol-5-amine is a complex organic compound that belongs to the class of pyrazoles Pyrazoles are heterocyclic compounds characterized by a five-membered ring structure containing two nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-cyclopropyl-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]-1-methyl-1H-pyrazol-5-amine typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the pyrazole ring: This can be achieved by reacting hydrazine with a 1,3-diketone under acidic or basic conditions to form the pyrazole core.

N-alkylation: The N-alkylation of the pyrazole ring with isopropyl bromide in the presence of a base such as potassium carbonate.

Final coupling: The final step involves coupling the pyrazole derivative with a suitable amine under reductive amination conditions to form the target compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of robust catalysts to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

• Oxidation